Cas no 136469-88-0 ([3-(dimethylamino)propyl][(pyridin-3-yl)methyl]amine)

3-(Dimethylamino)propyl][(pyridin-3-yl)methyl]amine is a bifunctional amine compound featuring both a tertiary amine and a pyridine moiety. This structure imparts versatile reactivity, making it useful as a ligand in coordination chemistry or as an intermediate in organic synthesis. The dimethylaminopropyl group enhances solubility in polar solvents, while the pyridinylmethyl component provides potential metal-binding sites. Its dual functionality allows for applications in catalysis, polymer modification, and pharmaceutical synthesis. The compound’s stability under standard conditions and compatibility with a range of reaction conditions further contribute to its utility in research and industrial processes. Proper handling should account for its basicity and potential sensitivity to moisture.
[3-(dimethylamino)propyl][(pyridin-3-yl)methyl]amine structure
136469-88-0 structure
Product Name:[3-(dimethylamino)propyl][(pyridin-3-yl)methyl]amine
CAS No:136469-88-0
MF:C11H19N3
MW:193.288662195206
MDL:MFCD03856655
CID:3079355
PubChem ID:3154232
Update Time:2025-06-07

[3-(dimethylamino)propyl][(pyridin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-N'-pyridin-3-ylmethyl-propane-1,3-diamine
    • [3-(dimethylamino)propyl][(pyridin-3-yl)methyl]amine
    • AKOS000244133
    • EN300-169177
    • N,N-dimethyl-N'-pyridin-3-ylmethyl-propane-1,3-diamine, AldrichCPR
    • N',N'-dimethyl-N-(pyridin-3-ylmethyl)propane-1,3-diamine
    • N1,N1-Dimethyl-N3-(pyridin-3-ylmethyl)propane-1,3-diamine
    • CS-0300332
    • [3-(dimethylamino)propyl](pyridin-3-ylmethyl)amine
    • 136469-88-0
    • SCHEMBL9570421
    • MDL: MFCD03856655
    • Inchi: 1S/C11H19N3/c1-14(2)8-4-7-13-10-11-5-3-6-12-9-11/h3,5-6,9,13H,4,7-8,10H2,1-2H3
    • InChI Key: CFERMQFPVPIPKJ-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCCNCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 28.2Ų

[3-(dimethylamino)propyl][(pyridin-3-yl)methyl]amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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